Cas no 53922-67-1 (1,4-Cyclohexadiene,1-methoxy-3,5-dimethyl-)

• Product Name: 1,4-Cyclohexadiene,1-methoxy-3,5-dimethyl-
• CAS No: 53922-67-1
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 380748
• PubChem ID: 143108
• Update Time: 2025-04-19

1,4-Cyclohexadiene,1-methoxy-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene,1-methoxy-3,5-dimethyl-
• 4-Methoxy-2,6-dimethyl-1,4-cyclohexadiene
• 1-methoxy-3,5-dimethylcyclohexa-1,4-diene
• 53922-67-1
• AC6323
• DTXSID70968709
• MFCD31758398
• SY247982
• 1-Methoxy-3,5-dimethyl-1,4-cyclohexadiene

• Inchi： 1S/C9H14O/c1-7-4-8(2)6-9(5-7)10-3/h4-5,7H,6H2,1-3H3
• InChI Key： YRQQMIOKCMMHGW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)C=C(C)C1

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 2.1

Experimental Properties

• Density: 0.9
• Boiling Point: 199°C at 760 mmHg
• Flash Point: 66.2°C
• Refractive Index: 1.474
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds